Acetylcholine bromide

• IUPAC Name: 2-acetyloxyethyl(trimethyl)azanium;bromide
• InChI: InChI=1S/C7H16NO2.BrH/c1-7(9)10-6-5-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
• InChI Key: ZEHGKSPCAMLJDC-UHFFFAOYSA-M
• Canonical SMILES: CC(=O)OCC[N+](C)(C)C.[Br-]
• Molecular Formula: C7H16BrNO2
• Related CAS: 51-84-3 (Parent)
• DSSTOX Substance ID: DTXSID60883215
• Molecular Weight: 226.11 g/mol
• CAS RN: 66-23-9

Description

Acetylcholine Hydrobromide is a quaternary ammonium salt derived from acetylcholine, a neurotransmitter that plays a crucial role in the nervous system. It is primarily used in scientific research to study the cholinergic system, which is involved in various physiological processes such as muscle contraction, heart rate regulation, and cognitive functions.

Scientific Research Applications

Acetylcholine Hydrobromide is widely used in scientific research due to its role in the cholinergic system. Some key applications include:

Chemistry: It is used to study the kinetics and mechanisms of cholinergic reactions.

Biology: Researchers use it to investigate the role of acetylcholine in neurotransmission and muscle contraction.

Medicine: It serves as a model compound to develop drugs targeting cholinergic receptors, which are implicated in diseases such as Alzheimer’s and Parkinson’s.

Industry: It is used in the development of biosensors for detecting acetylcholine levels in biological samples.

Mechanism of Action

Acetylcholine Hydrobromide exerts its effects by mimicking the action of acetylcholine, binding to both nicotinic and muscarinic acetylcholine receptors. This binding triggers a cascade of intracellular events, leading to the activation or inhibition of various physiological processes. The compound’s action on muscarinic receptors involves G-protein-coupled pathways, while its interaction with nicotinic receptors involves ligand-gated ion channels .

Similar Compounds:

Galantamine: A cholinesterase inhibitor used in the treatment of Alzheimer’s disease.

Arecoline: An alkaloid that acts as an agonist at both muscarinic and nicotinic acetylcholine receptors.

Uniqueness: Acetylcholine Hydrobromide is unique due to its direct role in mimicking acetylcholine, making it a valuable tool for studying cholinergic mechanisms. Unlike cholinesterase inhibitors like galantamine, which prevent the breakdown of acetylcholine, Acetylcholine Hydrobromide directly activates acetylcholine receptors, providing a more straightforward approach to studying receptor functions.

Safety and Hazards

Acetylcholine bromide can cause anemia, cough, CNS depression, drowsiness, headache, heart damage, lassitude (weakness, exhaustion), liver damage, narcosis, reproductive effects, teratogenic effects. It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eye.

Future Directions

Acetylcholine has a broad range of neuromodulatory influences on the cellular properties of hippocampal and cortical neurons and, as a result, on neural information processing important for behavior. It has been found in cells of non-neural origins as well as microbes. Future research is likely to focus on further understanding the role of acetylcholine in various cognitive functions and diseases, and the development of drugs that can modify the course of these diseases.

Biochemical Analysis

Biochemical Properties

Acetylcholine bromide is involved in numerous biochemical reactions, primarily as a neurotransmitter. It interacts with various enzymes, proteins, and other biomolecules. One of the key enzymes it interacts with is acetylcholinesterase, which hydrolyzes this compound into choline and acetate, terminating the signal transmission. Additionally, this compound binds to both muscarinic and nicotinic receptors, which are proteins located on the surface of neurons and muscle cells. These interactions are essential for the modulation of synaptic transmission and muscle contraction .

Cellular Effects

This compound has profound effects on different types of cells and cellular processes. In neurons, it influences cell signaling pathways by binding to its receptors, leading to the activation of various intracellular signaling cascades. This can result in changes in gene expression and cellular metabolism. In muscle cells, this compound induces muscle contraction by triggering the release of calcium ions from the sarcoplasmic reticulum. This process is vital for muscle movement and coordination .

Molecular Mechanism

The molecular mechanism of this compound involves its binding to specific receptors on the cell surface. When this compound binds to nicotinic receptors, it causes the opening of ion channels, allowing the influx of sodium ions and the efflux of potassium ions. This leads to depolarization of the cell membrane and the initiation of an action potential. In contrast, binding to muscarinic receptors activates G-proteins, which then modulate various intracellular signaling pathways. These interactions can result in enzyme inhibition or activation and changes in gene expression .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable when stored properly, but it can degrade under certain conditions, such as exposure to moisture or high temperatures. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged activation of signaling pathways and changes in gene expression. These effects are often observed in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it can enhance neurotransmission and improve cognitive function. At high doses, this compound can cause toxic effects, such as excessive muscle contraction, respiratory distress, and even death. Threshold effects have been observed, where a certain dosage is required to elicit a noticeable response. These findings highlight the importance of careful dosage control in experimental settings .

Metabolic Pathways

This compound is involved in several metabolic pathways. It is synthesized from choline and acetyl coenzyme A by the enzyme choline acetyltransferase. Once released into the synaptic cleft, this compound is rapidly hydrolyzed by acetylcholinesterase into choline and acetate. This rapid degradation is crucial for the termination of neurotransmission and the prevention of continuous stimulation of the receptors. The metabolic flux and levels of metabolites can be significantly affected by the presence of this compound .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It is packaged into synaptic vesicles and released into the synaptic cleft upon neuronal stimulation. Transporters and binding proteins, such as vesicular acetylcholine transporter, play a critical role in the uptake and storage of this compound. The localization and accumulation of this compound within specific tissues are essential for its physiological functions .

Subcellular Localization

The subcellular localization of this compound is primarily within synaptic vesicles in neurons. This localization is crucial for its role in neurotransmission. Targeting signals and post-translational modifications direct this compound to specific compartments or organelles, ensuring its proper function. The activity and function of this compound can be significantly influenced by its subcellular localization .

Preparation Methods

Synthetic Routes and Reaction Conditions: Acetylcholine Hydrobromide can be synthesized through the reaction of choline with acetyl chloride, followed by the addition of hydrobromic acid. The reaction typically occurs under controlled temperature and pH conditions to ensure the stability of the product.

Industrial Production Methods: In industrial settings, the production of Acetylcholine Hydrobromide involves large-scale synthesis using automated reactors. The process includes the purification of the compound through crystallization and filtration to achieve high purity levels required for research and pharmaceutical applications.

Chemical Reactions Analysis

Types of Reactions: Acetylcholine Hydrobromide undergoes various chemical reactions, including:

Oxidation: In the presence of hydrogen peroxide, acetylcholine can catalyze the decomposition of hydroperoxides into radicals.

Substitution: The compound can participate in nucleophilic substitution reactions, where the bromide ion is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide is commonly used as an oxidizing agent.

Substitution: Various nucleophiles such as hydroxide ions can be used under mild conditions.

Major Products:

Oxidation: The major products include radicals such as hydroxyl radicals.

Substitution: The products depend on the nucleophile used; for example, using hydroxide ions can produce acetylcholine hydroxide.

Q & A

A: Acetylcholine bromide acts primarily as a cholinergic agonist, meaning it mimics the action of acetylcholine, a neurotransmitter. [, , , , ] It exerts its effects by binding to cholinergic receptors, mainly muscarinic and nicotinic receptors, located on various cells and tissues throughout the body. [, , , ] This binding triggers a cascade of downstream effects depending on the receptor subtype and its location.

A: this compound has the molecular formula C7H16BrNO2 and a molecular weight of 226.11 g/mol. [, , ] While the provided research papers do not include detailed spectroscopic data, they utilize techniques like infrared (IR) spectroscopy and X-ray diffraction to characterize the compound and its interactions. [, , ] These techniques provide valuable insights into the structural features and stability of this compound.

A: The provided research focuses primarily on the pharmacological properties of this compound as a cholinergic agonist. [, , , , ] There is no mention of this compound acting as a catalyst in any of the papers. Its applications primarily revolve around its ability to mimic acetylcholine's actions in biological systems.

A: While the provided research papers do not delve into detailed computational studies, they highlight the potential for using computational tools like quantitative structure-activity relationship (QSAR) models. [, ] These models can predict the activity and potency of this compound and its derivatives based on structural modifications, aiding in the design of novel compounds with enhanced properties.

A: Understanding the SAR of this compound is crucial for developing analogs with improved therapeutic profiles. Research using prostigmine homologs, which share structural similarities with acetylcholine, demonstrates that even slight modifications can significantly impact their ability to antagonize the neuromuscular blocking effects of tubocurarine. [, ] This highlights the sensitivity of the cholinergic system to structural changes and the potential for designing compounds with enhanced selectivity for specific cholinergic receptor subtypes.

A: Although specific SHE regulations are not discussed in detail, the research emphasizes the importance of handling this compound with caution. [, , ] Its potent pharmacological effects necessitate careful consideration of dosage, administration routes, and potential for adverse effects. Researchers and professionals handling this compound should consult relevant safety data sheets and adhere to established laboratory safety protocols.

A: The research papers provide examples of both in vitro and in vivo models employed to assess the effects of this compound. [, , , , ] Isolated organ preparations, such as the frog rectus abdominis muscle and tortoise atria, are utilized to study its effects on muscle contraction. [, ] In vivo studies using rats and mice investigate its analgesic and anti-inflammatory properties in models like carrageenan-induced edema and writhing tests. [, ]

A: While this compound exhibits valuable pharmacological properties, toxicological considerations are paramount. Research in dogs indicates that high doses of this compound can lead to cardiac inhibition, emphasizing the need for careful dose titration. [, ] Additionally, studies in rats show that prolonged administration can induce myocardial degeneration and fibrosis, highlighting potential long-term risks. []